N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide
• InChI: InChI=1S/C15H10ClFN2OS/c1-8-6-9(16)7-12-13(8)18-15(21-12)19-14(20)10-4-2-3-5-11(10)17/h2-7H,1H3,(H,18,19,20)
• InChI Key: QYCPCSDCCFPSTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)NC(=O)C3=CC=CC=C3F)Cl
• Molecular Formula: C15H10ClFN2OS
• Molecular Weight: 320.8 g/mol

Description

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide, also known as CMBF, is a chemical compound with potential therapeutic applications in the field of medicine. The synthesis of CMBF involves several steps, and its mechanism of action is still under investigation.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide have shown promising antimicrobial activities. For example, derivatives synthesized through microwave-induced methods demonstrated significant antimicrobial effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in the benzoyl group was crucial for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Anticancer Properties

Fluorinated benzothiazoles, including those structurally similar to N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide, have been explored for their anticancer properties. These compounds exhibit potent cytotoxic activity in vitro against sensitive human breast and other cancer cell lines, with certain derivatives being highlighted for their broad-spectrum antitumor efficacy. The modification of the benzothiazole nucleus with fluorine atoms has been a strategy to overcome metabolic inactivation and improve antitumor potency (Hutchinson et al., 2001).

Photovoltaic Efficiency and Ligand-Protein Interactions

Studies on benzothiazolinone acetamide analogs, which share core similarities with N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-fluorobenzamide, indicate potential uses in photovoltaic applications. These compounds have shown good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Additionally, molecular docking studies have been performed to understand their binding interactions with proteins like Cyclooxygenase 1 (COX1), suggesting a multifaceted application potential including drug development (Mary et al., 2020).